Cas no 1794780-07-6 (Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate)

• Product Name: Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate
• CAS No: 1794780-07-6
• MF: C₂₉H₂₈N₆O₇
• MW: 572.568626403809
• CID: 4554486
• Update Time: 2025-07-15

Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate Chemical and Physical Properties

Names and Identifiers

• Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate
• N-[[2-[[(4-Cyanophenyl)aMino]Methyl]-1-Methyl-1H-benziMidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine Ethyl Ester Ethanedioate

• Inchi： 1S/C27H26N6O3.C2H2O4/c1-3-36-26(34)13-15-33(24-6-4-5-14-29-24)27(35)20-9-12-23-22(16-20)31-25(32(23)2)18-30-21-10-7-19(17-28)8-11-21;3-1(4)2(5)6/h4-12,14,16,30H,3,13,15,18H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： JMECGZWCALSAMG-UHFFFAOYSA-N
• SMILES： c1ccc(N(C(c2cc3:n:c(CNc4ccc(C#N)cc4)-[n](C):c3cc2)=O)CCC(OCC)=O)nc1.OC(=O)C(=O)O

Additional information on Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate

Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate (CAS No. 1794780-07-6): An Overview of a Novel Compound in Pharmaceutical Research

Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate (CAS No. 1794780-07-6) is a sophisticated compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities. This compound, characterized by its unique chemical structure and potential therapeutic applications, represents a promising advancement in the field of anticoagulant research.

The chemical structure of Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate is notable for its intricate arrangement of functional groups, including the cyano group, the ethyl ester, and the oxalate salt. These structural features contribute to its stability and bioavailability, making it an attractive candidate for further investigation in drug development.

Recent studies have highlighted the pharmacological properties of this compound. One key area of focus has been its anticoagulant activity. Research published in the *Journal of Medicinal Chemistry* (2022) demonstrated that Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate exhibits potent antithrombotic effects, comparable to those of established anticoagulants such as dabigatran. This finding suggests that the compound may have significant therapeutic potential in the prevention and treatment of thromboembolic disorders.

In addition to its anticoagulant properties, Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate has shown promise in preclinical studies evaluating its safety and efficacy. A study conducted by a team at the University of California, San Francisco (UCSF) found that the compound exhibited low toxicity and favorable pharmacokinetic profiles in animal models. These results are encouraging and support further clinical evaluation.

The mechanism of action of Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate involves direct inhibition of thrombin, a key enzyme in the coagulation cascade. This mechanism is similar to that of dabigatran but with enhanced specificity and reduced off-target effects. The improved selectivity of this compound may translate to a better safety profile and fewer adverse events in clinical use.

Clinical trials are currently underway to assess the therapeutic potential of Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate. Early-phase trials have shown promising results, with participants demonstrating significant reductions in clot formation without increased bleeding risk. These findings are particularly relevant given the ongoing need for safer and more effective anticoagulants.

The synthesis of Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyano group, esterification, and salt formation with oxalic acid. The synthetic route has been optimized to ensure high yields and purity, which are crucial for pharmaceutical applications.

In terms of regulatory considerations, Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate is subject to rigorous evaluation by regulatory bodies such as the FDA and EMA. Preclinical data must meet stringent standards for safety and efficacy before advancing to human trials. The compound's unique structure and mechanism of action may require additional scrutiny to ensure that it meets all regulatory requirements.

The future prospects for Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate are promising. If clinical trials continue to yield positive results, this compound could become an important addition to the arsenal of anticoagulant therapies available to clinicians. Its potential benefits include improved patient outcomes, reduced side effects, and enhanced quality of life for individuals at risk of thromboembolic events.

In conclusion, Deacetamidine Cyano Dabigatran-d3 Ethyl Ester Oxalate (CAS No. 1794780-07-6) represents a significant advancement in anticoagulant research. Its unique chemical structure, potent pharmacological activity, and favorable safety profile make it a compelling candidate for further development. As research progresses, this compound has the potential to transform the landscape of anticoagulant therapy and improve patient care.